Cas no 2580253-06-9 (2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)pyridine-4-carboxylic acid)

• Product Name: 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)pyridine-4-carboxylic acid
• CAS No: 2580253-06-9
• MF: C₂₅H₂₃N₃O₄
• MW: 429.467826128006
• CID: 5664808
• PubChem ID: 165886054
• Update Time: 2025-06-11

2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580253-06-9
• EN300-27724559
• 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)pyridine-4-carboxylic acid
• 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)pyridine-4-carboxylic acid

• Inchi： 1S/C25H23N3O4/c29-24(30)17-9-10-26-23(15-17)27-11-13-28(14-12-27)25(31)32-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,15,22H,11-14,16H2,(H,29,30)
• InChI Key： VIBDQTUMUSNUBR-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=C(C(=O)O)C=CN=2)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 429.16885622g/mol
• Monoisotopic Mass: 429.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83Ų

Additional information on 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)pyridine-4-carboxylic acid

Introduction to 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)pyridine-4-carboxylic acid (CAS No. 2580253-06-9)

2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)pyridine-4-carboxylic acid, identified by the CAS number 2580253-06-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to a class of molecules that incorporate both fluorene and piperazine moieties, which are known for their versatile biological activities and potential therapeutic applications. The presence of a methoxycarbonyl group further enhances its structural complexity and functionality, making it a valuable scaffold for designing novel bioactive molecules.

The structure of 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)pyridine-4-carboxylic acid consists of a pyridine ring linked to a piperazine moiety, which is, in turn, connected to a fluorene derivative via a methoxycarbonyl bridge. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited for various pharmacological purposes. The fluorene component, in particular, is known for its strong fluorescence properties and has been widely used in optoelectronic devices and as a fluorescent label in biological assays. However, its incorporation into pharmaceuticals remains an underexplored area, presenting numerous opportunities for innovation.

In recent years, there has been growing interest in the development of multi-target drugs that can interact with several biological pathways simultaneously. The compound 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)pyridine-4-carboxylic acid exhibits potential as such a multi-target ligand due to its dual interaction capabilities with enzymes and receptors. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain kinases and other therapeutic targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives are well-known for their role as antipsychotic and antidepressant agents, while fluorene-based compounds have shown promise in neuroprotective therapies. The combination of these structural elements in 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)pyridine-4-carboxylic acid could lead to the development of novel therapeutics that address multiple aspects of neurological dysfunction simultaneously.

The methoxycarbonyl group in the molecule not only contributes to its structural complexity but also plays a crucial role in modulating its pharmacokinetic properties. This group can influence solubility, metabolic stability, and binding affinity, all of which are critical factors in drug design. By optimizing the position and substitution pattern of this group, researchers can fine-tune the biological activity of the compound, enhancing its therapeutic potential.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been conducted on 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)pyridine-4-carboxylic acid to predict its binding interactions with various biological targets. These simulations have provided valuable insights into how the molecule might interact with proteins and enzymes at the molecular level, guiding experimental design and optimization efforts.

The synthesis of 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)pyridine-4-carboxylic acid presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in addressing these challenges. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate carbon frameworks present in this compound. These advances have not only improved yield but also reduced the number of synthetic steps required, making large-scale production more feasible.

In conclusion, 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)pyridine-4-carboxylic acid (CAS No. 2580253-06-9) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.